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Clinical Evidence on Hepatic Safety

The table below summarizes key findings on Sutezolid's hepatic safety from recent clinical studies:

Trial /
Study
Name

Phase Relevance to Hepatic Safety Reported Hepatic Findings

SUDOCU
[1] [2]

2b Sutezolid was combined with

bedaquiline, delamanid, and
moxifloxacin (a regimen with known

hepatotoxicity risk) to assess safety and
efficacy.

Some liver issues were observed,

but they were significantly fewer
than the nerve damage side effects

associated with linezolid [2].

RAD-TB
(Wave 1)
[1]

2 The trial protocol includes tracking
Grade 3 or higher adverse events,

which encompass significant liver
toxicity.

The study is ongoing; results for the
Sutezolid arms are not yet

published [1].

Proposed Monitoring Protocol for Researchers

For researchers designing clinical trials or laboratory studies, a conservative monitoring approach is

recommended based on standard practices for investigational TB drugs.
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Baseline Assessment

Tests to conduct: Complete Blood Count (CBC), comprehensive metabolic panel including ALT,
AST, ALP, GGT, and total bilirubin.

Clinical screening: Detailed medical history focusing on pre-existing liver conditions, alcohol use,
and concomitant medications.

Routine Monitoring During Treatment

Frequency: Conduct liver function tests (LFTs) at a minimum during the first month and periodically

thereafter (e.g., monthly).
Action plan: Establish protocol-defined stopping rules for significant liver enzyme elevations (e.g.,

ALT >5 times the upper limit of normal (ULN), or >3x ULN with symptoms of hepatitis).

Experimental Workflow for Safety Monitoring

The diagram below outlines a proposed safety monitoring workflow for clinical trials involving Sutezolid.
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Patient/Subject Enrollment

Baseline Assessment
- Liver Function Tests (LFTs)

- Medical History

Initiate Sutezolid Dosing

Routine Monitoring
Periodic LFTs

LFT Results Normal?

Continue Dosing & Monitoring

 Yes

Implement Protocol Action
(e.g., Dose Hold/Adjustment,

Further Investigation)

 No

Click to download full resolution via product page

FAQs for Technical Support

Q: What is the specific hepatotoxicity risk profile of Sutezolid compared to linezolid? A: Current

evidence suggests that Sutezolid may have a different safety profile. The primary dose-limiting toxicities of

linezolid are myelosuppression and mitochondrial toxicity leading to neuropathy [3]. While liver issues have
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been noted with Sutezolid in combination regimens, they were not the predominant safety signal in recent

trials [2].

Q: Are there any known drug-drug interactions that could increase hepatotoxicity risk? A: Sutezolid is

metabolized by CYP3A4 and flavin-containing monooxygenases [3]. Concomitant use with strong inducers

or inhibitors of these enzymes could alter Sutezolid or its metabolite levels. Furthermore, since it is often

studied in regimens with other drugs like bedaquiline, the potential for synergistic hepatotoxicity must be

carefully managed based on the safety profile of the entire regimen [2].

Q: Is there a recommended dose adjustment for patients with baseline hepatic impairment? A: Official

guidelines are not yet available as the drug is still under investigation. Clinical trials like SUDOCU and

RAD-TB are evaluating different doses to establish the optimal balance of efficacy and safety [1] [2].

The field of TB drug development is advancing rapidly. For the most current protocol information, I

recommend checking the clinical trial records for NCT06192160 (RAD-TB) and published results from the

SUDOCU trial [1] [2].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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